Cas no 1804798-94-4 (5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804798-94-4
• MF: C₈H₇F₃INO₃
• MW: 349.045765161514
• CID: 4833728
• Update Time: 2025-05-19

5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3INO3/c1-15-7-6(16-8(9,10)11)2-4(12)5(3-14)13-7/h2,14H,3H2,1H3
• InChI Key： FQEHZJNOCRQTGD-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1CO)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6

Additional information on 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol

5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol: A Comprehensive Overview

The compound with CAS No. 1804798-94-4, known as 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an iodo group at the 5-position, a methoxy group at the 2-position, a trifluoromethoxy group at the 3-position, and a methanol group at the 6-position of a pyridine ring. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and materials synthesis. The presence of an iodo group, for instance, is known to enhance the electronic properties of the molecule, making it suitable for applications in semiconductors and optoelectronic devices. Additionally, the methoxy and trifluoromethoxy groups contribute to the molecule's stability and solubility, which are critical factors in pharmaceutical applications.

One of the most promising areas of research involving 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol is its use as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be effectively utilized in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex molecular frameworks with high precision. This capability has opened new avenues for the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The introduction of the trifluoromethoxy group, for example, requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, significantly reducing reaction times while maintaining product quality.

The structural versatility of 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol also makes it an attractive candidate for materials science applications. For instance, its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for industrial processes. Furthermore, preliminary studies suggest that this compound may exhibit interesting photophysical properties, making it a potential candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. The use of eco-friendly solvents and reagents in its production aligns with current trends toward sustainable chemistry practices. Additionally, ongoing research is focused on improving the recyclability and biodegradability of derivatives derived from this compound.

In conclusion, 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol represents a cutting-edge material with diverse applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool in both academic research and industrial development. As advancements in synthetic methodologies continue to emerge, it is anticipated that this compound will play an increasingly important role in shaping future innovations in chemistry and related fields.